Cas no 2681255-60-5 (tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate)

• Product Name: tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate
• CAS No: 2681255-60-5
• MF: C₁₆H₁₈N₆O₂
• MW: 326.353122234344
• CID: 5626579
• PubChem ID: 165923177
• Update Time: 2025-10-31

tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294870
• tert-butyl N-[6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-yl]carbamate
• 2681255-60-5
• tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate

• Inchi： 1S/C16H18N6O2/c1-16(2,3)24-15(23)22-14-20-12(9-10-17)19-13(21-14)18-11-7-5-4-6-8-11/h4-8H,9H2,1-3H3,(H2,18,19,20,21,22,23)
• InChI Key： VTQOASZVNDGPDN-UHFFFAOYSA-N
• SMILES： O(C(NC1N=C(CC#N)N=C(N=1)NC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 326.14912384g/mol
• Monoisotopic Mass: 326.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų

Additional information on tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate

tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate (CAS No. 2681255-60-5): An Overview

tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate (CAS No. 2681255-60-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines, which are known for their diverse biological activities and structural versatility.

The chemical structure of tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate is characterized by a central triazine ring substituted with a tert-butyl carbamate group and a phenylimino moiety. The presence of the cyano group on the methyl side chain adds to its reactivity and functional diversity. This combination of functional groups imparts the compound with a range of chemical properties that make it an interesting candidate for further investigation.

In terms of synthesis, tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate can be prepared through a multi-step process involving the condensation of appropriate precursors. Recent studies have explored various synthetic routes to optimize yield and purity, with a focus on environmentally friendly methods. For instance, one approach involves the reaction of tert-butyl carbamate with a cyanomethyl-substituted triazine derivative in the presence of a suitable catalyst. This method has shown promising results in terms of both yield and scalability.

The biological activity of tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate has been the subject of extensive research. Initial studies have indicated that this compound exhibits potent antimicrobial properties against a variety of bacterial and fungal strains. Additionally, it has shown promise as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. These findings have sparked interest in its potential use as a therapeutic agent in the treatment of infectious diseases.

Moreover, tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate has been investigated for its anticancer properties. Preclinical studies have demonstrated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation. These results suggest that this compound could be a valuable lead for the development of novel anticancer drugs.

In addition to its biological activities, tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate has also been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it an attractive candidate for further preclinical and clinical evaluation as a potential therapeutic agent.

The safety profile of tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate is another important aspect that has been extensively evaluated. Toxicity studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models. However, further studies are needed to fully understand its safety profile in humans.

Recent advancements in computational chemistry have also contributed to our understanding of tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate. Molecular modeling studies have provided insights into its binding interactions with various biological targets. These computational tools have helped identify key structural features that contribute to its biological activity and have guided the design of more potent analogs.

In conclusion, tert-butyl N-6-(cyanomethyl)-4-(phenylimino)-1,4-dihydro-1,3,5-triazin-2-ylcarbamate (CAS No. 2681255-60-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses.